Cas no 73322-54-0 (Ac-3-Hydroxy-4H-pyran-4-one)

Ac-3-Hydroxy-4H-pyran-4-one structure
Product name:Ac-3-Hydroxy-4H-pyran-4-one
Ac-3-Hydroxy-4H-pyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- Ac-3-Hydroxy-4H-pyran-4-one
- YCA32254
- EN300-7444945
- 4-oxo-4H-pyran-3-ylacetate
- (4-Oxopyran-3-yl) acetate
- 4-oxo-4H-pyran-3-yl acetate
- 844-479-1
- SCHEMBL10944602
- 73322-54-0
-
- Inchi: InChI=1S/C7H6O4/c1-5(8)11-7-4-10-3-2-6(7)9/h2-4H,1H3
- InChI Key: NKYARAOVPUQRSF-UHFFFAOYSA-N
- SMILES: CC(=O)Oc1coccc1=O
Computed Properties
- Exact Mass: 154.02660867Da
- Monoisotopic Mass: 154.02660867Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 0.1
Ac-3-Hydroxy-4H-pyran-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7444945-2.5g |
4-oxo-4H-pyran-3-yl acetate |
73322-54-0 | 95% | 2.5g |
$2660.0 | 2024-05-23 | |
Enamine | EN300-7444945-1.0g |
4-oxo-4H-pyran-3-yl acetate |
73322-54-0 | 95% | 1.0g |
$1357.0 | 2024-05-23 | |
Enamine | EN300-7444945-10.0g |
4-oxo-4H-pyran-3-yl acetate |
73322-54-0 | 95% | 10.0g |
$5837.0 | 2024-05-23 | |
Enamine | EN300-7444945-0.5g |
4-oxo-4H-pyran-3-yl acetate |
73322-54-0 | 95% | 0.5g |
$1058.0 | 2024-05-23 | |
Enamine | EN300-7444945-5.0g |
4-oxo-4H-pyran-3-yl acetate |
73322-54-0 | 95% | 5.0g |
$3935.0 | 2024-05-23 | |
1PlusChem | 1P028MQ2-500mg |
4-oxo-4H-pyran-3-ylacetate |
73322-54-0 | 95% | 500mg |
$1370.00 | 2024-04-21 | |
1PlusChem | 1P028MQ2-1g |
4-oxo-4H-pyran-3-ylacetate |
73322-54-0 | 95% | 1g |
$1740.00 | 2024-04-21 | |
Aaron | AR028MYE-1g |
4-oxo-4H-pyran-3-ylacetate |
73322-54-0 | 95% | 1g |
$1891.00 | 2025-02-16 | |
Aaron | AR028MYE-50mg |
4-oxo-4H-pyran-3-ylacetate |
73322-54-0 | 95% | 50mg |
$459.00 | 2025-02-16 | |
1PlusChem | 1P028MQ2-50mg |
4-oxo-4H-pyran-3-ylacetate |
73322-54-0 | 95% | 50mg |
$452.00 | 2024-04-21 |
Ac-3-Hydroxy-4H-pyran-4-one Related Literature
-
Liu Jiang,Minkui Zhang,Li Tang,Qinjie Weng,Yanhong Shen,Yongzhou Hu,Rong Sheng RSC Adv. 2016 6 17318
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